Cas no 1267321-61-8 (5-cyclobutyl-1-(2-hydroxyethyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-cyclobutyl-1-(2-hydroxyethyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1267321-61-8
• MF: C₉H₁₃N₃O₃
• MW: 211.217821836472
• CID: 5564189
• PubChem ID: 82209921
• Update Time: 2025-05-20

5-cyclobutyl-1-(2-hydroxyethyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-carboxylic acid, 5-cyclobutyl-1-(2-hydroxyethyl)-
• 5-cyclobutyl-1-(2-hydroxyethyl)-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C9H13N3O3/c13-5-4-12-8(6-2-1-3-6)7(9(14)15)10-11-12/h6,13H,1-5H2,(H,14,15)
• InChI Key： XRRJGJDWHKHHQV-UHFFFAOYSA-N
• SMILES： N1(CCO)C(C2CCC2)=C(C(O)=O)N=N1

Additional information on 5-cyclobutyl-1-(2-hydroxyethyl)-1H-1,2,3-triazole-4-carboxylic acid

Introduction to 5-Cyclobutyl-1-(2-Hydroxyethyl)-1H-1,2,3-Triazole-4-Carboxylic Acid (CAS No. 1267321-61-8)

5-Cyclobutyl-1-(2-hydroxyethyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1267321-61-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of triazoles, which are known for their broad spectrum of biological activities, including antifungal, antibacterial, and anti-inflammatory properties.

The chemical structure of 5-cyclobutyl-1-(2-hydroxyethyl)-1H-1,2,3-triazole-4-carboxylic acid is characterized by a triazole ring linked to a cyclobutyl group and a hydroxyethyl substituent. The presence of these functional groups imparts specific physicochemical properties that make this compound an interesting candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of 5-cyclobutyl-1-(2-hydroxyethyl)-1H-1,2,3-triazole-4-carboxylic acid in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antifungal activity against several clinically relevant fungal strains, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve the disruption of fungal cell wall integrity and the inhibition of key enzymes involved in fungal metabolism.

In addition to its antifungal properties, 5-cyclobutyl-1-(2-hydroxyethyl)-1H-1,2,3-triazole-4-carboxylic acid has also shown promise in the treatment of inflammatory conditions. A research team from the University of California demonstrated that this compound effectively reduces inflammation in vitro by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 5-cyclobutyl-1-(2-hydroxyethyl)-1H-1,2,3-triazole-4-carboxylic acid could be a valuable therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 5-cyclobutyl-1-(2-hydroxyethyl)-1H-1,2,3-triazole-4-carboxylic acid has been extensively studied to understand its behavior in biological systems. Research indicates that this compound has good oral bioavailability and a favorable half-life, making it suitable for chronic administration. Additionally, it has been shown to have low toxicity in preclinical studies, further supporting its potential as a safe and effective therapeutic agent.

The synthetic route for producing 5-cyclobutyl-1-(2-hydroxyethyl)-1H-1,2,3-triazole-4-carboxylic acid involves a series of well-established chemical reactions. The key steps include the formation of the triazole ring through a copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC) reaction and subsequent functionalization to introduce the cyclobutyl and hydroxyethyl groups. This synthetic approach is scalable and can be adapted for large-scale production if required.

In conclusion, 5-cyclobutyl-1-(2-hydroxyethyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1267321-61-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical uses.